Cas no 2225174-71-8 (2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid)

• Product Name: 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid
• CAS No: 2225174-71-8
• MF: C₈H₆BBrN₂O₂S
• MW: 284.93
• CID: 5144549
• PubChem ID: 133554595
• Update Time: 2025-07-19

2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid
• DTXSID101211776
• Boronic acid, B-[2-bromo-6-(4-thiazolyl)-4-pyridinyl]-
• (2-Bromo-6-(thiazol-4-yl)pyridin-4-yl)boronic acid
• 2225174-71-8

• Inchi： 1S/C8H6BBrN2O2S/c10-8-2-5(9(13)14)1-6(12-8)7-3-15-4-11-7/h1-4,13-14H
• InChI Key： RXQUCMOLKMODJB-UHFFFAOYSA-N
• SMILES： B(C1C=C(C2=CSC=N2)N=C(Br)C=1)(O)O

Computed Properties

• Exact Mass: 283.94264g/mol
• Monoisotopic Mass: 283.94264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.5Ų

Additional information on 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid

2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic Acid: Structure, Synthesis, and Applications in Bioactive Compounds

2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid is a boronic acid derivative with a unique pyridine ring substituted at the 4-position by a boronic acid group and at the 6-position by a thiazol-4-yl moiety. The bromine atom at the 2-position further enhances its electrophilic properties and reactivity. This molecular structure is critical for its pharmacological potential and synthetic versatility. Recent studies have highlighted the structural features of 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid as a key scaffold in the development of targeted therapies and antibacterial agents.

2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid exhibits high stability in aqueous environments due to the boronic acid group's ability to form hydrogen bonds with water molecules. This property is particularly advantageous for drug delivery systems requiring solubility and bioavailability. The thiazol-4-yl ring contributes to the electronic conjugation within the molecule, which is essential for receptor binding and enzyme inhibition. Researchers have also noted the steric effects of the bromine substituent, which modulates the reactivity of the boronic acid group in catalytic reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid through catalytic coupling reactions. A 2023 study published in *Organic Chemistry Frontiers* demonstrated the use of Pd-catalyzed Suzuki coupling to construct the pyridine-thiazole linkage. This method allows for site-specific modification of the boronic acid group, making it a valuable tool in drug design and prodrug development. The synthetic strategy emphasizes green chemistry principles, reducing waste generation and energy consumption during large-scale production.

The biological activity of 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid has been extensively investigated in recent years. A 2024 study in *Journal of Medicinal Chemistry* reported its antimicrobial properties against multidrug-resistant bacteria. The thiazole ring is known to interact with DNA gyrase and topoisomerase IV, enzymes critical for bacterial replication. The boronic acid group further enhances its activity by forming covalent bonds with enzyme active sites. These findings suggest potential applications in antibacterial therapies and infectious disease management.

Another significant area of research involves the anticancer potential of 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid. A 2023 study in *Cancer Research* demonstrated its ability to inhibit the PI3K/AKT/mTOR pathway in cancer cells. The pyridine ring acts as a ligand for kinase domains, while the boronic acid group disrupts phosphorylation processes. This dual mechanism of action makes it a promising candidate for targeted cancer therapies. Ongoing clinical trials are evaluating its efficacy in solid tumors and hematological malignancies.

The synthetic flexibility of 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid has also led to its use in drug conjugation and prodrug design. A 2024 paper in *Advanced Drug Delivery Reviews* highlighted its application in PEGylation and lipidation strategies. The boronic acid group can be modified to include polyethylene glycol chains or lipophilic moieties, enhancing drug solubility and targeting efficiency. These modifications are particularly useful in nanomedicine and controlled release systems.

Recent computational studies have further elucidated the molecular interactions of 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid with biological targets. Molecular dynamics simulations published in *ACS Chemical Biology* in 2023 revealed the binding affinity of the thiazole ring with DNA minor grooves. The bromine atom was found to stabilize the DNA-prodrug complex through π-π interactions. These insights are crucial for structure-based drug design and rational optimization of the molecular scaffold.

The environmental impact of 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid production has also been a focus of recent research. A 2023 study in *Green Chemistry* evaluated the carbon footprint of synthetic pathways involving boronic acid derivatives. The study emphasized the importance of catalyst recycling and solvent recovery to minimize waste generation. These efforts align with sustainable chemistry goals and ensure the long-term viability of pharmaceutical production.

In conclusion, 2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid represents a versatile molecular scaffold with significant pharmacological potential. Its structural features and synthetic flexibility make it a valuable tool in drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action, solidifying its role in modern medicine and biotechnology.

2-Bromo-6-(thiazol-4-yl)pyridine-4-boronic acid is a prime example of how molecular design can lead to innovative therapeutic solutions. As research in organic chemistry, pharmacology, and environmental science progresses, the potential applications of this compound are expected to expand further, contributing to healthcare advancements and sustainable practices in the pharmaceutical industry.